Cas no 71730-53-5 (1,2,3-Benzoxathiazine, 3,4-dihydro-, 2,2-dioxide)

• Product Name: 1,2,3-Benzoxathiazine, 3,4-dihydro-, 2,2-dioxide
• CAS No: 71730-53-5
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• CID: 531015
• PubChem ID: 23342882
• Update Time: 2025-04-19

1,2,3-Benzoxathiazine, 3,4-dihydro-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzoxathiazine, 3,4-dihydro-, 2,2-dioxide
• 3,4-dihydro-1,2λ⁶,3-benzoxathiazine 2,2-dioxide
• 3,4-Dihydro-2H-1,2lambda~6~,3-benzoxathiazine-2,2-dione
• 2,2-Dioxo-3,4-dihydro-1,2,3-benzoxathiazine
• 71730-53-5
• SCHEMBL1383183
• SCUCWOBOJKTZCJ-UHFFFAOYSA-N
• DTXSID60633196

• Inchi： 1S/C7H7NO3S/c9-12(10)8-5-6-3-1-2-4-7(6)11-12/h1-4,8H,5H2
• InChI Key： SCUCWOBOJKTZCJ-UHFFFAOYSA-N
• SMILES： S1(NCC2C=CC=CC=2O1)(=O)=O

Computed Properties

• Exact Mass: 185.01466426g/mol
• Monoisotopic Mass: 185.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.8Ų